![molecular formula C14H11ClFNO4S B6032620 2-(acetylamino)-4-chlorophenyl 4-fluorobenzenesulfonate](/img/structure/B6032620.png)
2-(acetylamino)-4-chlorophenyl 4-fluorobenzenesulfonate
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Description
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, including the formation of the acetylamino and chlorophenyl groups, as well as the fluorobenzenesulfonate group. The exact synthesis process would depend on the starting materials and the specific reaction conditions .Molecular Structure Analysis
The molecular structure of this compound can be inferred from its name. The “2-(acetylamino)-4-chlorophenyl” part suggests a phenyl (benzene) ring with an acetylamino group at the 2nd position and a chlorine atom at the 4th position. The “4-fluorobenzenesulfonate” part suggests another phenyl ring with a fluorine atom at the 4th position and a sulfonate group .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its structure and the conditions under which it is subjected. Given its structure, it might undergo reactions typical of aromatic compounds, such as electrophilic aromatic substitution .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure. For example, the presence of electronegative atoms like chlorine and fluorine might make the compound polar, affecting its solubility in different solvents. The aromatic rings might contribute to its stability .Mechanism of Action
Properties
IUPAC Name |
(2-acetamido-4-chlorophenyl) 4-fluorobenzenesulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClFNO4S/c1-9(18)17-13-8-10(15)2-7-14(13)21-22(19,20)12-5-3-11(16)4-6-12/h2-8H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BINUFKPIPBJPAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=CC(=C1)Cl)OS(=O)(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClFNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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